![molecular formula C14H16ClNO3S2 B2358442 1-(2-chlorophenyl)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)methanesulfonamide CAS No. 1351586-32-7](/img/structure/B2358442.png)
1-(2-chlorophenyl)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)methanesulfonamide
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Description
1-(2-chlorophenyl)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C14H16ClNO3S2 and its molecular weight is 345.86. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Sulfonamide Derivatives
Coenzyme M Analogues : Research on 2-(methylthio)ethanesulfonate analogues, closely related to methanesulfonamide compounds, revealed their application in studying enzyme systems such as methyl-coenzyme M reductase found in Methanobacterium thermoautotrophicum. These analogues were investigated for their ability to serve as substrates or inhibitors for the enzyme system, highlighting their role in understanding methane biosynthesis mechanisms (Gunsalus et al., 1978).
Heteroaromatic Ring Systems : The study on the synthesis of 1-methylsulfonyl-indoles from N-(2-halophenyl)methanesulfonamides showcases the chemical versatility of methanesulfonamide derivatives in forming condensed heteroaromatic systems. This research contributes to the field of organic synthesis, offering pathways to novel compounds with potential applications in various domains (Sakamoto et al., 1988).
Self-Assembling Materials : Diethyltin(methoxy)methanesulfonate was used to synthesize three-dimensional self-assemblies with sulfonate-phosphonate ligands. Such studies are crucial for the development of new materials with potential applications in nanotechnology, catalysis, and molecular electronics (Shankar et al., 2011).
Antibacterial Activity of Sulfonamide Compounds : New sulfonamide derivatives, including methanesulfonic acid hydrazide derivatives, were synthesized and their antibacterial activities were evaluated. This research underlines the importance of sulfonamide compounds in developing new antibacterial agents, which could lead to advancements in medical treatments and pharmaceuticals (Özdemir et al., 2009).
Properties
IUPAC Name |
1-(2-chlorophenyl)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]methanesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16ClNO3S2/c1-10-6-7-20-14(10)13(17)8-16-21(18,19)9-11-4-2-3-5-12(11)15/h2-7,13,16-17H,8-9H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGYZSFUPQOQVPA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C(CNS(=O)(=O)CC2=CC=CC=C2Cl)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16ClNO3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.